Cas no 77200-42-1 (5-methoxy-2-4-(4-methoxyphenyl)-1,2-oxazol-5-ylphenol)

• Product Name: 5-methoxy-2-4-(4-methoxyphenyl)-1,2-oxazol-5-ylphenol
• CAS No: 77200-42-1
• MF: C₁₇H₁₅NO₄
• MW: 297.305304765701
• CID: 5964196
• PubChem ID: 135577618
• Update Time: 2025-05-23

5-methoxy-2-4-(4-methoxyphenyl)-1,2-oxazol-5-ylphenol Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-4-(4-methoxyphenyl)-1,2-oxazol-5-ylphenol
• 5-methoxy-2-(4-(4-methoxyphenyl)isoxazol-5-yl)phenol
• Phenol, 5-methoxy-2-[4-(4-methoxyphenyl)-5-isoxazolyl]-
• NSC-758545
• 77200-42-1
• F3228-0136
• VU0606030-1
• PEVNUEUZMKARKC-UHFFFAOYSA-N
• AKOS002255323
• 5-methoxy-2-[4-(4-methoxyphenyl)isoxazol-5-yl]phenol
• 5-methoxy-2-[4-(4-methoxyphenyl)-1,2-oxazol-5-yl]phenol
• NSC758545
• CCG-275495

• Inchi： 1S/C17H15NO4/c1-20-12-5-3-11(4-6-12)15-10-18-22-17(15)14-8-7-13(21-2)9-16(14)19/h3-10,19H,1-2H3
• InChI Key： PEVNUEUZMKARKC-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OC)=CC=C1C1ON=CC=1C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 297.10010796g/mol
• Monoisotopic Mass: 297.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 5-methoxy-2-4-(4-methoxyphenyl)-1,2-oxazol-5-ylphenol

5-Methoxy-2-(4-Methoxyphenyl)-1,2-Oxazol-5-ylphenol: A Comprehensive Overview

The compound with CAS No. 77200-42-1, known as 5-methoxy-2-(4-methoxyphenyl)-1,2-oxazol-5-ylphenol, is a highly intriguing molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising pharmacological properties. In this article, we delve into the latest research findings, structural characteristics, and potential applications of this compound.

5-Methoxy-2-(4-methoxyphenyl)-1,2-Oxazol-5-ylphenol is a derivative of phenol, characterized by the presence of a methoxy group at the 5-position and a substituted oxazole ring at the 2-position. The oxazole ring itself is further substituted with a methoxyphenyl group at the 4-position. This complex structure endows the compound with unique electronic and steric properties, making it an interesting candidate for various chemical and biological studies.

Recent studies have highlighted the antioxidant properties of this compound, which are attributed to its ability to scavenge free radicals effectively. Researchers have demonstrated that 5-methoxy-2-(4-methoxyphenyl)-1,2-Oxazol-5-ylphenol exhibits higher antioxidant activity compared to several other phenolic compounds. This makes it a potential candidate for use in food additives, cosmetic products, and pharmaceuticals where antioxidant activity is desired.

In addition to its antioxidant properties, this compound has shown anticancer potential in preclinical studies. Investigations into its mechanism of action reveal that it induces apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/AKT pathway. Furthermore, it has been found to enhance the efficacy of conventional chemotherapy drugs by sensitizing cancer cells to chemotherapeutic agents. These findings underscore its potential as a novel anticancer agent or as an adjuvant in cancer therapy.

The synthesis of 5-methoxy-2-(4-methoxyphenyl)-1,2-Oxazol-5-ylphenol involves a multi-step process that typically begins with the preparation of the oxazole ring. The reaction sequence often includes nucleophilic substitution or cyclization reactions to form the oxazole moiety, followed by substitution reactions to introduce the methoxy groups at specific positions. Recent advancements in synthetic chemistry have enabled researchers to optimize these reactions, leading to higher yields and improved purity of the final product.

One of the most promising applications of this compound lies in its potential as a neuroprotective agent. Studies have shown that it can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as glutathione peroxidase and catalase. This property makes it a valuable candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Moreover, 5-methoxy-2-(4-methoxyphenyl)-1,2-Oxazol-5-ylphenol has demonstrated anti-inflammatory activity in experimental models. It inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL6 by modulating NF-kappa B signaling pathways. This anti-inflammatory effect could be exploited in developing treatments for inflammatory disorders like arthritis and inflammatory bowel disease.

The structural versatility of this compound also makes it amenable to further modifications for enhancing its bioavailability and pharmacokinetic properties. Researchers are actively exploring strategies such as prodrug design and nanoparticle encapsulation to improve its solubility and absorption profiles.

In conclusion, 5-Methoxy-2-(4-Methoxyphenyl)-1,2-Oxazol-5-YlPhenol (CAS No. 77200-42-1) is a multifaceted compound with diverse biological activities and therapeutic potentials. Its antioxidant, anticancer, neuroprotective, and anti-inflammatory properties make it a valuable asset in drug discovery research. As ongoing studies continue to unravel its mechanisms of action and optimize its delivery systems, this compound holds great promise for advancing medical therapeutics.